N,N-Dimethyl-6-piperidin-4-ylpyridin-3-amine dihydrochloride

• IUPAC Name: N,N-dimethyl-6-piperidin-4-ylpyridin-3-amine;dihydrochloride
• InChI: InChI=1S/C12H19N3.2ClH/c1-15(2)11-3-4-12(14-9-11)10-5-7-13-8-6-10;;/h3-4,9-10,13H,5-8H2,1-2H3;2*1H
• InChI Key: BRBIAHSOXFCMFR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=C(C=C1)C2CCNCC2.Cl.Cl
• Molecular Formula: C12H21Cl2N3
• Molecular Weight: 278.22 g/mol

Description

N,N-Dimethyl-6-piperidin-4-ylpyridin-3-amine dihydrochloride (also known as DMPP) is a chemical compound that has been widely used in scientific research. It is a potent agonist of nicotinic acetylcholine receptors (nAChRs), which are important targets for drug development.

Scientific Research Applications

Human Exposure to Carcinogenic Heterocyclic Amines

Research has extensively documented human exposure to carcinogenic HCAs through diet, particularly cooked meats and fish. Studies have highlighted the presence of HCAs such as PhIP and MeIQx in urine samples of individuals consuming cooked foods, suggesting a widespread exposure that could contribute to carcinogenesis. The mutational fingerprints of these HCAs in experimental animals have provided insights into their potential risk for human colon carcinogenesis (Nagao et al., 1996).

Metabolism and Bioactivation of HCAs

Investigations into the metabolism of HCAs like MeIQx and PhIP have shown that these compounds undergo bioactivation in humans and rodents, forming DNA adducts that may play a role in cancer development. Differences in metabolite profiles between species suggest that human exposure to HCAs involves complex metabolic pathways, with implications for assessing the carcinogenic risk of dietary HCAs (Turteltaub et al., 1999).

Role in Cancer Research

HCAs have been implicated in various forms of cancer, with studies examining the association between HCA intake from cooked meats and lung cancer risk. Research indicates that certain HCAs may play a more significant role in the development of lung cancer, especially among nonsmokers, highlighting the need for further investigation into dietary sources of HCAs and their carcinogenic potential (Sinha et al., 2000).

Environmental and Dietary Exposure Assessment

The assessment of environmental and dietary exposure to HCAs and other similar compounds involves the identification of specific metabolites in human urine, offering insights into the exposure levels and potential health risks associated with these xenobiotics. Such studies underscore the importance of monitoring exposure to potentially harmful compounds derived from food processing and cooking methods (Babina et al., 2012).